BENGHE Foundational & Exploratory

Check Availability & Pricing

2,3'-Dinitrobenzophenone melting point and
solubility data

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest
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Compound Name:
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Cat. No.: B11852003

Get Quote

Technical Guide: 2,3'-Dinitrobenzophenone
Melting Point, Solubility, and Isomeric Management
Executive Summary

2,3'-Dinitrobenzophenone (also known as o,m'-dinitrobenzophenone) is an asymmetric nitro-

aromatic compound primarily encountered as a persistent byproduct in the nitration of
benzophenone. Unlike the symmetric 3,3'-isomer (MP: 152-157°C), which is a key
intermediate for high-performance polymers and pharmaceuticals, the 2,3'-isomer is rarely
isolated in pure form.

This guide focuses on its identification, physical behavior relative to the major isomer, and the
nucleophilic aromatic substitution (SNAr) protocols required to remove it from crude mixtures.

Chemical Identity & Structural Analysis[1][2][3][4]
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Chemical Name

2,3'-Dinitrobenzophenone

Synonyms

o,m'-Dinitrobenzophenone; (2-nitrophenyl)(3-

nitrophenyl)methanone

Molecular Formula

C13HsN20s

Molecular Weight

272.21 g/mol

Key Structural Feature

Asymmetric nitro substitution: One ring is ortho-
substituted (2-position), the other is meta-

substituted (3'-position).

CAS Number

Not individually listed in major commercial
catalogs; typically indexed under the mixture
CAS or as a generic dinitrobenzophenone

isomer.

Structural Impact on Properties[1]

o Symmetry: The 2,3-isomer lacks the C2 symmetry of the 3,3'-isomer. This asymmetry

disrupts crystal lattice packing, leading to a lower melting point and higher solubility in

organic solvents compared to the 3,3'-isomer.

o Reactivity: The nitro group at the 2-position (ortho to the carbonyl) is sterically strained and

electronically activated for nucleophilic attack, a feature absent in the stable 3,3'-isomer.

Physical Properties Data

Due to its status as an impurity, specific data for pure 2,3'-dinitrobenzophenone is scarce. The

values below contrast it with the major 3,3'-isomer to aid in identification and separation.
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3,3'-Dinitrobenzophenone

2,3'-Dinitrobenzophenone

Property .
(Target) (Impurity)
< 140 °C (Inferred)(Typically
) ) exists in the low-melting
Melting Point 152 - 157 °C [1, 2]

eutectic fraction of crude

mixtures)

Solubility (Ethanol)

Sparingly soluble
(Cold)Soluble (Hot)

More Soluble(Remains in
mother liquor during

recrystallization)

Solubility (Acetone)

Soluble

Highly Soluble

Reactivity (SNAr)

Inert to mild alkoxides

Reactive(Forms soluble

alkoxy-derivatives)

Critical Insight: The melting point of the crude nitration product (often 120-135°C) is depressed

specifically due to the presence of the 2,3" and 2,4' isomers.

Synthesis & Formation Mechanism[6]

The synthesis of dinitrobenzophenones involves the electrophilic aromatic substitution

(nitration) of benzophenone. The carbonyl group is a meta-director, favoring the 3,3'-isomer.

However, high-temperature or vigorous nitration conditions lead to "over-nitration" or non-

selective attack, producing ortho-substituted byproducts.

Reaction Pathway Diagram

The following diagram illustrates the bifurcation between the stable target and the reactive

impurity.
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Figure 1: Formation pathway of dinitrobenzophenone isomers. The 2,3'-isomer arises from
nitration at the ortho-position of the second ring.

Separation & Purification Protocol

The standard recrystallization method is often insufficient to remove the 2,3'-isomer to
pharmaceutical standards (>99.5%). Instead, a chemical purification method exploiting the
lability of the ortho-nitro group is recommended.

Mechanism: Selective Alkoxylation

The 2-nitro group in 2,3'-dinitrobenzophenone is susceptible to nucleophilic displacement by
alkoxides (e.g., methoxide), converting it into an ether. The 3,3'-isomer, lacking ortho or para
activation, remains unreacted.

Reaction:

The resulting methoxy derivative is highly soluble in alcohols and is easily washed away,
leaving pure 3,3'-DNBP.

Step-by-Step Purification Workflow

o Crude Dissolution: Suspend the crude dinitrobenzophenone mixture (containing 3,3' and
2,3") in Isobutanol or Ethanol (approx. 3-4 volumes).

o Reagent Addition: Add Sodium Methoxide (0.1 - 0.5 equivalents based on impurity level) or
Sodium Hydroxide pellets.

o Reflux: Heat the mixture to reflux (80-100°C) for 2-5 hours.
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o Checkpoint: Monitor by HPLC. The 2,3'-isomer peak should disappear, replaced by the
more polar alkoxy-derivative peak.

¢ Cooling & Crystallization: Cool the mixture slowly to 20°C.
o Filtration: Filter the slurry.
o Solid Cake: Contains pure 3,3'-Dinitrobenzophenone.

o Filtrate (Mother Liquor): Contains the dissolved 2-alkoxy-3'-nitrobenzophenone and other
soluble impurities.

e Wash: Wash the cake with cold methanol and water to remove residual salts (NaNOz).

Crude Mixture Add NaOH / Alcohol
(3,3'+ 2,3 Isomers) (Nucleophilic Attack)

Reflux (80-100°C)

Selective reaction of 2,3'-isomer

(Cooling & Crystallization)

:
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Figure 2: Chemical purification workflow for removing 2,3'-dinitrobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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